Ethyl (2S)-2-methylpiperazine-1-carboxylate

• CAS RN: 657427-69-5
• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol
• IUPAC Name: ethyl (2S)-2-methylpiperazine-1-carboxylate
• InChI: InChI=1S/C8H16N2O2/c1-3-12-8(11)10-5-4-9-6-7(10)2/h7,9H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key: CWPSTZCYESJGPF-ZETCQYMHSA-N
• Isomeric SMILES: CCOC(=O)N1CCNC[C@@H]1C
• Canonical SMILES: CCOC(=O)N1CCNCC1C

Description

Ethyl (2S)-2-methylpiperazine-1-carboxylate is a useful research compound. Its molecular formula is C8H16N2O2 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 21 parts of ethyl 2-methyl-4-(phenylmethyl)-1-piperazinecarboxylate and 200 parts of methanol was hydrogenated at normal pressure and at room temperature with 3 parts of palladium-on-charcoal catalyst 10%. After the calculated amount of hydrogen was taken up, the catalyst was filtered off and the filtrate was evaporated. The residue was distilled twice, yielding 23 parts (100%) of ethyl 2-methyl-1-piperazinecarboxylate; bp. 95°-98° C. at 66.5 pa (int. 37).